![molecular formula C23H29N3O2 B4755816 N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide](/img/structure/B4755816.png)
N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide
Overview
Description
N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide, also known as DPBA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DPBA is a small molecule that has been synthesized through various methods and has shown promising results in various studies.
Mechanism of Action
N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide's mechanism of action is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In cancer cells, this compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This compound has also been found to inhibit the activity of certain protein kinases, which are important in cell signaling pathways. In neuroscience, this compound has been found to modulate the activity of ion channels, which are important in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth and induction of apoptosis. This compound has also been found to modulate the activity of ion channels, which can affect the transmission of nerve impulses. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and has been used in various assays and screening methods. However, this compound's mechanism of action is not fully understood, which can limit its use in certain experiments. In addition, this compound's potential side effects and toxicity have not been fully evaluated, which can limit its use in vivo.
Future Directions
There are several future directions for N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide research, including the identification of its specific targets and pathways. Further studies are needed to fully understand this compound's mechanism of action and potential therapeutic applications. In addition, this compound can be used as a tool for drug discovery and the development of new therapies for various diseases. Further studies are also needed to evaluate this compound's potential side effects and toxicity in vivo.
Scientific Research Applications
N,N-diethyl-2-{[4-(1-piperidinyl)benzoyl]amino}benzamide has been found to have potential applications in various scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. In neuroscience, this compound has been found to modulate the activity of ion channels, which are important in the transmission of nerve impulses. This compound has also been found to have potential as a drug discovery tool, as it can be used to identify and develop new drugs that target specific proteins or pathways.
properties
IUPAC Name |
N,N-diethyl-2-[(4-piperidin-1-ylbenzoyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O2/c1-3-25(4-2)23(28)20-10-6-7-11-21(20)24-22(27)18-12-14-19(15-13-18)26-16-8-5-9-17-26/h6-7,10-15H,3-5,8-9,16-17H2,1-2H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQOLSYCNDGADAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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